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For Researchers, Scientists, and Drug Development Professionals

Introduction
BAY-826 is a highly selective and potent small molecule inhibitor of the TIE-2 (tyrosine kinase

with immunoglobulin-like and EGF-like domains 2) receptor, a key regulator of angiogenesis

and vascular stability.[1][2] With a dissociation constant (Kd) of 1.6 nM for TIE-2, BAY-826
serves as a valuable chemical probe for investigating the physiological and pathological roles

of the Angiopoietin/TIE-2 signaling axis. These application notes provide detailed information

on the solubility of BAY-826 and comprehensive protocols for the preparation of stock solutions

for both in vitro and in vivo applications.

Quantitative Data Summary
The solubility of BAY-826 in common laboratory solvents is crucial for the design and execution

of experiments. The following table summarizes the known solubility data for BAY-826.
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Solvent Solubility
Molar
Concentration (at
max solubility)

Notes

Dimethyl Sulfoxide

(DMSO)
≥ 100 mg/mL ~179.04 mM

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can impact solubility.

Ultrasonic assistance

may be required.[1]

Ethanol Soluble to 100 mM 100 mM -

Note: Information regarding the aqueous solubility of BAY-826 in buffers such as PBS is not

readily available in the public domain. It is highly recommended to perform a preliminary

solubility test in the aqueous buffer of choice before preparing working solutions for cell-based

assays to avoid precipitation.

Signaling Pathway
BAY-826 exerts its biological effects by inhibiting the autophosphorylation of the TIE-2 receptor,

which is activated by its ligands, the angiopoietins (Ang1 and Ang2). The Angiopoietin/TIE-2

signaling pathway plays a critical role in vascular development, maturation, and stability.

Inhibition of TIE-2 by BAY-826 disrupts these processes and has been shown to be effective in

preclinical models of diseases with a strong angiogenic component, such as cancer.[2] The

downstream signaling cascades affected by TIE-2 inhibition include the PI3K/AKT and

MAPK/ERK pathways, which are involved in cell survival, proliferation, and migration.[3]
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BAY-826 inhibits the Angiopoietin/TIE-2 signaling pathway.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
BAY-826 in DMSO for In Vitro Use
This protocol describes the preparation of a high-concentration stock solution of BAY-826 in

DMSO, which can be further diluted for various in vitro assays.

Materials:

BAY-826 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile, pyrogen-free pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Preparation: Before handling, allow the vial of BAY-826 powder to equilibrate to room

temperature for at least 30 minutes.

Weighing: In a chemical fume hood, carefully weigh the desired amount of BAY-826 powder.

For example, to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 558.53 g/mol ),

weigh out 5.59 mg of BAY-826.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the BAY-
826 powder. For the example above, add 1 mL of DMSO.

Mixing: Securely cap the vial and vortex at high speed for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained. If necessary, sonicate the vial for

5-10 minutes in a water bath to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes. Store

the aliquots at -20°C for up to one month or at -80°C for up to six months.
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Workflow for preparing a BAY-826 stock solution.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the concentrated DMSO stock solution for use in cell culture

experiments. It is critical to maintain a low final concentration of DMSO in the culture medium

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.
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Materials:

10 mM BAY-826 stock solution in DMSO (from Protocol 1)

Pre-warmed, sterile cell culture medium

Sterile pipette tips

Sterile microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM BAY-826 stock solution at room temperature.

Serial Dilution (Recommended): To avoid precipitation, perform serial dilutions of the stock

solution in pre-warmed cell culture medium. For example, to prepare a 10 µM working

solution, you can perform a 1:100 dilution followed by a 1:10 dilution.

Direct Dilution (for lower concentrations): For lower final concentrations, a direct dilution may

be possible. For instance, to prepare 1 mL of a 1 µM working solution, add 0.1 µL of the 10

mM stock solution to 999.9 µL of cell culture medium.

Mixing: Mix the working solution thoroughly by gentle pipetting or inversion. Avoid vigorous

vortexing, which can be detrimental to media components.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of BAY-826 used in the experiment.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Quality Control
Visual Inspection: After preparation, visually inspect the stock solution to ensure it is clear

and free of any particulate matter.

Purity Check (Optional): The purity of the stock solution can be periodically checked using

analytical techniques such as HPLC to ensure the stability of the compound over time,
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especially after long-term storage.

Functional Assay: The biological activity of the stock solution should be confirmed in a

relevant functional assay, such as a TIE-2 phosphorylation assay, to ensure its potency has

not diminished.

Safety Precautions
Always handle BAY-826 and DMSO in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for BAY-826 and DMSO before handling for detailed

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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